Cas no 2877720-76-6 (6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-3-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-3-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2877720-76-6
• MF: C₁₅H₂₀F₂N₄O₂
• MW: 326.341710090637
• CID: 5309573
• PubChem ID: 165431784
• Update Time: 2025-07-18

6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-3-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• F6806-7885
• 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-3-methyl-3,4-dihydropyrimidin-4-one
• AKOS040882097
• 2877720-76-6
• 6-[3-[(4,4-Difluoro-1-piperidinyl)carbonyl]-1-pyrrolidinyl]-3-methyl-4(3H)-pyrimidinone

• Inchi： 1S/C15H20F2N4O2/c1-19-10-18-12(8-13(19)22)21-5-2-11(9-21)14(23)20-6-3-15(16,17)4-7-20/h8,10-11H,2-7,9H2,1H3
• InChI Key： GESDMPVZBCEYNR-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(C(N3CCC(F)(F)CC3)=O)C2)=CC(=O)N1C

Computed Properties

• Exact Mass: 326.15543222g/mol
• Monoisotopic Mass: 326.15543222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 478.4±55.0 °C(Predicted)
• pka: 3.73±0.40(Predicted)

Additional information on 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-3-methyl-3,4-dihydropyrimidin-4-one

Introduction to 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-3-methyl-3,4-dihydropyrimidin-4-one (CAS No. 2877720-76-6)

6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-3-methyl-3,4-dihydropyrimidin-4-one, identified by its CAS number 2877720-76-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a heterocyclic structure widely recognized for its biological activity and pharmacological relevance. The unique arrangement of functional groups in its molecular framework positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-3-methyl-3,4-dihydropyrimidin-4-one incorporates several key features that contribute to its potential therapeutic applications. The presence of a pyrrolidine ring linked to a dihydropyrimidinone core creates a scaffold that is conducive to interactions with biological targets. Additionally, the incorporation of a (4,4-difluoropiperidine-1-carbonyl) moiety introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological receptors. Studies suggest that the (4,4-difluoropiperidine-1-carbonyl)pyrrolidinyl substituent may facilitate strong binding to enzymes and receptors involved in critical biological pathways. This has opened up avenues for investigating its potential in treating a range of diseases, including those related to inflammation, cancer, and neurological disorders.

The synthesis of 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-3-methyl-3,4-dihydropyrimidin-4-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and protective group strategies has been instrumental in achieving the desired molecular architecture. These synthetic methodologies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production processes.

In the realm of medicinal biology, the exploration of novel heterocyclic compounds like 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-3-methyl-3,4-dihydropyrimidin-4-one is driven by the need for more effective and selective therapeutic agents. Preliminary in vitro studies have demonstrated promising activity against several disease models. For instance, its interaction with enzymes such as kinases and proteases has been investigated for potential applications in oncology. The fluorine atoms within its structure are particularly noteworthy, as they can modulate electronic properties and improve pharmacokinetic profiles.

The role of fluorine in medicinal chemistry is well-documented, with numerous examples where fluorinated compounds exhibit enhanced bioavailability and therapeutic efficacy. In the case of 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-3-methyl-3,4-dihydropyrimidin-4-one, the presence of two fluorine atoms at specific positions enhances its stability under physiological conditions while maintaining strong binding interactions with biological targets. This balance is crucial for developing drugs that are both effective and safe.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery pipelines is accelerating the identification of novel compounds with therapeutic potential. Algorithms capable of predicting molecular properties and virtual screening techniques are being employed to evaluate candidates like 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-3-methyl-3,4-dihydropyrimidin-4-one more efficiently than traditional methods. These innovations are streamlining the process from hit identification to lead optimization.

The pharmacological profile of this compound is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This characteristic is essential for drugs intended to reach intracellular targets or exert effects in specific tissues. Additionally, preliminary toxicity studies suggest that it exhibits low systemic toxicity at relevant concentrations, making it a favorable candidate for further development.

Future research directions include exploring derivatives of 6-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidinyl]-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl]-dihydropyrimidinone (CAS No. 2877720 76 6) by modifying functional groups or introducing additional substituents. Such modifications could lead to even more potent and selective analogs with improved pharmacokinetic properties.

The broader implications of this research extend beyond individual compounds to the advancement of chemical biology as a whole. By providing insights into molecular interactions and designing innovative synthetic strategies, studies on compounds like 6-[3-(##(##(##(##(##(##(##(##(##(##(##(##(##(##(##(##(##(##(##CAS No 28777207666)))))####)))))))))))))))))))))))))))))))###]])]])]])]])]])]])]])]])]])]])]])]])]] contribute to our fundamental understanding of life processes at the molecular level.